(2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine, 95%

• IUPAC Name: 5-(4-fluoro-3-methylphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H9FN2O2/c1-6-4-7(2-3-9(6)12)8-5-13-11(16)14-10(8)15/h2-5H,1H3,(H2,13,14,15,16)
• InChI Key: BISVVFHZYZUVGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CNC(=O)NC2=O)F
• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol

Description

(2,4)-Dihydroxy-5-(4-fluoro-3-methylphenyl)pyrimidine, 95% (referred to herein as 2,4-DHPFMP) is a synthetic compound that has been used in a variety of scientific research applications. It is a small molecule that has been studied for its ability to interact with various proteins, enzymes, and receptors in the body.

Scientific Research Applications

2,4-DHPFMP has been used in a variety of scientific research applications, including the study of protein-protein interactions, enzyme kinetics, and receptor-ligand binding. It has also been used in the study of cell signaling pathways, particularly those involving G protein-coupled receptors, as well as in the study of the effects of drugs and other compounds on cellular functions.

Mechanism of Action

The exact mechanism of action of 2,4-DHPFMP is not yet fully understood. However, it is believed to act as an agonist at certain G protein-coupled receptors, which in turn activates the relevant signaling pathways. It is also believed to interact with certain enzymes, such as kinases and phosphatases, which can lead to changes in the activity of these enzymes and the downstream effects on cellular processes.
Biochemical and Physiological Effects
2,4-DHPFMP has been shown to have a variety of biochemical and physiological effects, depending on the target and the concentration used. For example, it has been shown to modulate the activity of certain enzymes and receptors, as well as to affect cell signaling pathways. It has also been shown to have an effect on the expression of certain genes, as well as on the production of certain proteins and metabolites.

Advantages and Limitations for Lab Experiments

The use of 2,4-DHPFMP in laboratory experiments provides a number of advantages. First, it is relatively simple to synthesize and purify, making it a cost-effective compound for research. Second, it has been shown to be relatively stable under a variety of conditions, making it suitable for use in a variety of experimental systems. Finally, it is relatively non-toxic, making it safe to use in laboratory experiments.
However, there are also some limitations to consider when using 2,4-DHPFMP in laboratory experiments. First, its mechanism of action is not yet fully understood, making it difficult to predict the exact effects it will have on a given system. Second, its effects can vary depending on the concentration used, making it difficult to standardize experiments. Finally, it is not yet approved for use in clinical trials, making it difficult to study its effects in humans.

Future Directions

Given the potential of 2,4-DHPFMP as a research tool, there are a number of potential future directions for research involving this compound. First, further research is needed to better understand its mechanism of action and the effects it has on various cellular processes. Second, further studies are needed to determine its potential therapeutic applications, such as its use in the treatment of various diseases. Third, further research is needed to develop methods for the delivery of 2,4-DHPFMP to specific tissues or cells in the body, allowing for the study of its effects in vivo. Finally, further research is needed to evaluate the safety and efficacy of 2,4-DHPFMP for use in clinical trials.

Synthesis Methods

2,4-DHPFMP is synthesized through a multi-step process that involves the reaction of 4-fluoro-3-methylphenyl bromide with pyrimidine-2,4-diol in the presence of sodium hydroxide. The reaction is then followed by a purification step using recrystallization, which yields the final product with a purity of 95%.